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Compound of Interest

Compound Name: Citric acid-d4

Cat. No.: B023150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic enrichment and chemical

purity of Citric acid-d4 (Deuterated Citric Acid). It is intended to be a comprehensive resource

for researchers, scientists, and drug development professionals who utilize this stable isotope-

labeled compound in their work. This guide covers the technical specifications, analytical

methodologies for quality control, and its application as an internal standard in quantitative

analysis.

Introduction
Citric acid-d4 is a deuterated analog of citric acid, a key intermediate in the Krebs cycle (or

Citric Acid Cycle). In this labeled compound, four hydrogen atoms on the methylene groups are

replaced with deuterium atoms. This isotopic substitution results in a mass shift of +4 Da

compared to the unlabeled citric acid.[1] Due to its chemical similarity to the endogenous

analyte and its distinct mass, Citric acid-d4 is an ideal internal standard for quantitative

analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2]

[3] Its primary applications are in metabolomics, clinical mass spectrometry, and metabolic

research, where it is used to ensure the accuracy and precision of analytical measurements.[4]

[5]
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The quality of Citric acid-d4 is defined by its isotopic enrichment and chemical purity. These

parameters are critical for its effective use as an internal standard.

Quantitative Data Summary
The following table summarizes the typical specifications for commercially available Citric
acid-d4.

Parameter Specification Source(s)

Chemical Formula HOC(COOH)(CD₂COOH)₂

Labeled CAS Number 147664-83-3

Unlabeled CAS Number 77-92-9

Molecular Weight 196.15 g/mol

Isotopic Enrichment ≥98 atom % D

Chemical Purity ≥98%

Appearance White to off-white solid

Melting Point 153-159 °C

Experimental Protocols
The determination of isotopic enrichment and chemical purity of Citric acid-d4 requires robust

analytical methodologies. The following sections detail the common experimental protocols for

these analyses.

Determination of Isotopic Enrichment by Mass
Spectrometry
High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic

enrichment of deuterated compounds.

Methodology:
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Sample Preparation:

Prepare a stock solution of Citric acid-d4 in a suitable solvent (e.g., methanol or water) at

a concentration of approximately 1 mg/mL.

Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL

in the mobile phase.

Instrumentation (LC-HRMS):

Liquid Chromatography (LC):

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Scan Mode: Full scan from m/z 100-250.

Resolution: ≥ 70,000.

Data Analysis:

Acquire the full scan mass spectrum of the Citric acid-d4 sample.

Extract the ion chromatograms for the unlabeled citric acid (m/z 191.0199) and the

deuterated citric acid (m/z 195.0451).

Integrate the peak areas of the isotopic cluster.

Calculate the isotopic enrichment using the following formula:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b023150?utm_src=pdf-body
https://www.benchchem.com/product/b023150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotopic Enrichment (%) = (Sum of intensities of deuterated ions) / (Sum of intensities of

all isotopic ions) * 100

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
HPLC with UV detection is a standard method for assessing the chemical purity of organic

acids like citric acid.

Methodology:

Sample and Standard Preparation:

Standard Solutions: Prepare a series of standard solutions of certified reference material

of citric acid in high-purity water at concentrations ranging from 10 to 200 µg/mL.

Sample Solution: Prepare a solution of Citric acid-d4 in high-purity water at a known

concentration within the calibration range.

Instrumentation (HPLC-UV):

Column: A C18 column is commonly used.

Mobile Phase: An isocratic mobile phase of 0.1% phosphoric acid in water is suitable.

Flow Rate: 0.5 mL/min.

Column Temperature: 35 °C.

Detection: UV detection at 210 nm.

Injection Volume: 10 µL.

Data Analysis:

Generate a calibration curve by plotting the peak area of the citric acid standards against

their known concentrations.
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Inject the Citric acid-d4 sample and determine its peak area.

Calculate the concentration of citric acid in the sample using the calibration curve.

The chemical purity is expressed as the percentage of the measured concentration

relative to the expected concentration.

Application in Quantitative Analysis
Citric acid-d4 is predominantly used as a stable isotope-labeled internal standard (SIL-IS) in

quantitative analytical methods. The use of a SIL-IS is considered the gold standard in

quantitative mass spectrometry as it compensates for variability in sample preparation and

instrument response.

Workflow for Quantitative Analysis using Citric acid-d4
as an Internal Standard
The following diagram illustrates a typical workflow for the quantification of citric acid in a

biological sample using Citric acid-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Logical Relationship for Quality Assessment
The final assessment of the quality of Citric acid-d4 relies on the successful outcome of both

isotopic enrichment and chemical purity analyses.

Citric acid-d4 Batch

Chemical Purity Analysis
(e.g., HPLC-UV)

Isotopic Enrichment Analysis
(e.g., LC-HRMS)

Quality Assessment

Batch Passes QC

Purity ≥ 98% AND
Enrichment ≥ 98%

Batch Fails QC

Purity < 98% OR
Enrichment < 98%

Click to download full resolution via product page

Caption: Logical workflow for the quality control assessment of Citric acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a/unauth
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a/unauth
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a/unauth
http://www.ccspublishing.org.cn/article/doi/10.19756/j.issn.0253-3820.201620?pageType=en
http://www.ccspublishing.org.cn/article/doi/10.19756/j.issn.0253-3820.201620?pageType=en
https://bio-protocol.org/exchange/minidetail?type=30&id=364910
https://bio-protocol.org/exchange/minidetail?type=30&id=364910
https://pubmed.ncbi.nlm.nih.gov/34156734/
https://pubmed.ncbi.nlm.nih.gov/34156734/
https://www.benchchem.com/product/b023150#isotopic-enrichment-and-purity-of-citric-acid-d4
https://www.benchchem.com/product/b023150#isotopic-enrichment-and-purity-of-citric-acid-d4
https://www.benchchem.com/product/b023150#isotopic-enrichment-and-purity-of-citric-acid-d4
https://www.benchchem.com/product/b023150#isotopic-enrichment-and-purity-of-citric-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b023150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

